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Compound of Interest

Pyridinium, 4-
Compound Name:
(methoxycarbonyl)-1-methyl-

Cat. No.: B188537

Technical Guide: Pyridinium, 4-
(methoxycarbonyl)-1-methyl-

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties and synthesis of
Pyridinium, 4-(methoxycarbonyl)-1-methyl-, a pyridinium salt of interest in chemical
research. Due to a lack of available data in the public domain, this guide does not contain
information on biological signaling pathways or extensive quantitative biological data.

Chemical Identity and Properties

Pyridinium, 4-(methoxycarbonyl)-1-methyl-, is commonly available as an iodide salt. The
addition of the methyl group to the nitrogen atom of the pyridine ring results in a positively
charged pyridinium cation, which is balanced by a negatively charged counter-ion, in this case,
iodide.

Table 1: Chemical Data for Pyridinium, 4-(methoxycarbonyl)-1-methyl- iodide
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Identifier Value Source
Molecular Formula C8H10INO2 [1]
Molecular Weight 279.07 g/mol [1]
CAS Number 7630-02-6 [1]

Canonical SMILES

C[N+]1=CC=C(C=C1)C(=0)O

C.[IF ]

InChl

INChI=1S/C8H10NO2.HI/c1-9-
5-3-7(4-6-9)8(10)11-2;/h3- [1]
6H,1-2H3;1H/q+1;/p-1

Experimental Protocols
Synthesis of Pyridinium, 4-(methoxycarbonyl)-1-methyl-

iodide

A straightforward and high-yield synthesis method for this compound has been reported. The

protocol involves the quaternization of methyl isonicotinate with methyl iodide.

Experimental Procedure:

e Combine 700 g of methyl isonicotinate and 1.4 kg of methyl iodide in 2.0 liters of methanol.

e Stir the resulting solution and reflux for 5 hours.

o After the reflux period, cool the mixture.

« Filter the cooled mixture to collect the solid product.

o Wash the collected product with ether.

e Dry the product to obtain Pyridinium, 4-(methoxycarbonyl)-1-methyl- iodide.

This protocol has been reported to yield 1.385 kg of the final product, which corresponds to a

97.2% yield[1].
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Visualizations
Experimental Workflow: Synthesis of Pyridinium, 4-
(methoxycarbonyl)-1-methyl- iodide

Methyl isonicotinate + Methyl iodide
in Methanol
Stir and Reflux
(5 hours)

Wash with Ether

Dry Product

Click to download full resolution via product page

Caption: Synthesis workflow for Pyridinium, 4-(methoxycarbonyl)-1-methyl- iodide.

Signaling Pathways and Biological Activity

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b188537?utm_src=pdf-body
https://www.benchchem.com/product/b188537?utm_src=pdf-body
https://www.benchchem.com/product/b188537?utm_src=pdf-body-img
https://www.benchchem.com/product/b188537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

As of the date of this guide, there is no significant information available in peer-reviewed
literature or public databases regarding the specific biological activity or associated signaling
pathways of Pyridinium, 4-(methoxycarbonyl)-1-methyl-. Further research is required to
elucidate any potential pharmacological effects of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b188537?utm_src=pdf-body
https://www.benchchem.com/product/b188537?utm_src=pdf-custom-synthesis
https://prepchem.com/4-methoxycarbonyl-1-methylpyridinium-iodide/
https://www.benchchem.com/product/b188537#pyridinium-4-methoxycarbonyl-1-methyl-molecular-weight-and-formula
https://www.benchchem.com/product/b188537#pyridinium-4-methoxycarbonyl-1-methyl-molecular-weight-and-formula
https://www.benchchem.com/product/b188537#pyridinium-4-methoxycarbonyl-1-methyl-molecular-weight-and-formula
https://www.benchchem.com/product/b188537#pyridinium-4-methoxycarbonyl-1-methyl-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b188537?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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